Hopantenic acid glucoside
Hopantenic acid glucoside
Brand Name:
Vulcanchem
CAS No.:
106083-70-9
VCID:
VC20793337
InChI:
InChI=1S/C16H29NO10/c1-16(2,13(24)14(25)17-5-3-4-9(19)20)7-26-15-12(23)11(22)10(21)8(6-18)27-15/h8,10-13,15,18,21-24H,3-7H2,1-2H3,(H,17,25)(H,19,20)/t8-,10-,11+,12-,13+,15-/m1/s1
SMILES:
CC(C)(COC1C(C(C(C(O1)CO)O)O)O)C(C(=O)NCCCC(=O)O)O
Molecular Formula:
C16H29NO10
Molecular Weight:
395.4 g/mol
Hopantenic acid glucoside
CAS No.: 106083-70-9
Cat. No.: VC20793337
Molecular Formula: C16H29NO10
Molecular Weight: 395.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106083-70-9 |
|---|---|
| Molecular Formula | C16H29NO10 |
| Molecular Weight | 395.4 g/mol |
| IUPAC Name | 4-[[(2R)-2-hydroxy-3,3-dimethyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutanoyl]amino]butanoic acid |
| Standard InChI | InChI=1S/C16H29NO10/c1-16(2,13(24)14(25)17-5-3-4-9(19)20)7-26-15-12(23)11(22)10(21)8(6-18)27-15/h8,10-13,15,18,21-24H,3-7H2,1-2H3,(H,17,25)(H,19,20)/t8-,10-,11+,12-,13+,15-/m1/s1 |
| Standard InChI Key | FFLBVZWAGYJUDM-ZCBWMVENSA-N |
| Isomeric SMILES | CC(C)(CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)[C@H](C(=O)NCCCC(=O)O)O |
| SMILES | CC(C)(COC1C(C(C(C(O1)CO)O)O)O)C(C(=O)NCCCC(=O)O)O |
| Canonical SMILES | CC(C)(COC1C(C(C(C(O1)CO)O)O)O)C(C(=O)NCCCC(=O)O)O |
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